Cas no 1158769-28-8 (4-Chloro-6-(1H-imidazol-1-yl)pyrimidin-2-amine)

4-Chloro-6-(1H-imidazol-1-yl)pyrimidin-2-amine is a heterocyclic compound featuring both pyrimidine and imidazole moieties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its chloro and amino functional groups provide reactive sites for further derivatization, enabling the construction of more complex molecular architectures. The imidazole ring enhances binding affinity in biological systems, making it valuable for drug discovery targeting enzymes or receptors. This compound exhibits stability under standard handling conditions and is compatible with a range of coupling reactions. Its well-defined structure and synthetic utility make it a preferred choice for researchers developing novel bioactive molecules, particularly in kinase inhibitor and antimicrobial agent research.

4-Chloro-6-(1H-imidazol-1-yl)pyrimidin-2-amine structure

1158769-28-8 structure

Product Name:4-Chloro-6-(1H-imidazol-1-yl)pyrimidin-2-amine

CAS No:1158769-28-8

MF:C₇H₆ClN₅

MW:195.609038829803

MDL:MFCD15201699

CID:4681987

Update Time:2025-10-29

4-Chloro-6-(1H-imidazol-1-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-(1H-imidazol-1-yl)pyrimidin-2-amine
- T3822
- 2-pyrimidinamine, 4-chloro-6-(1H-imidazol-1-yl)-
- 4-Chloro-6-(1H-imidazol-1-yl)pyrimidin-2-amine
- MDL： MFCD15201699
- Inchi： 1S/C7H6ClN5/c8-5-3-6(12-7(9)11-5)13-2-1-10-4-13/h1-4H,(H2,9,11,12)
- InChI Key： APRZXKSLUHDXPB-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(N)=N1)N1C=NC=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 178
Topological Polar Surface Area: 69.6

4-Chloro-6-(1H-imidazol-1-yl)pyrimidin-2-amine Pricemore >>

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